Cas no 578701-51-6 (4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• CAS No: 578701-51-6
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5932211
• PubChem ID: 3757097
• Update Time: 2025-07-19

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• 4-(1-butylbenzimidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(1-butyl-1H-benzimidazol-2-yl)-1-(4-methoxyphenyl)-
• 4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• Z111734026
• F3141-0189
• 578701-51-6
• AKOS001170589
• AKOS016262032

• Inchi： 1S/C22H25N3O2/c1-3-4-13-24-20-8-6-5-7-19(20)23-22(24)16-14-21(26)25(15-16)17-9-11-18(27-2)12-10-17/h5-12,16H,3-4,13-15H2,1-2H3
• InChI Key： CTFJFAHGJMJPLR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C2N(CCCC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 638.1±50.0 °C(Predicted)
• pka: 5.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS: 578701-51-6)

The compound 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS: 578701-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzimidazole and pyrrolidinone moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The researchers demonstrated that 578701-51-6 effectively inhibits CDK2 and CDK4 with IC50 values in the nanomolar range, leading to cell cycle arrest in G1 phase in multiple cancer cell lines. Molecular docking studies revealed that the compound binds to the ATP-binding pocket of CDK2, forming key hydrogen bonds with residues Glu81 and Leu83, which accounts for its high selectivity and potency.

In addition to its anticancer properties, recent preclinical studies have explored the potential of 578701-51-6 in neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects in models of Parkinson's disease by modulating oxidative stress pathways and reducing alpha-synuclein aggregation. These findings suggest a broader therapeutic application beyond oncology, although further in vivo studies are required to validate these effects.

The synthetic optimization of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one has also been a focus of recent research. A team from the University of Cambridge developed a novel, high-yield synthesis route using a one-pot condensation reaction, significantly reducing the number of steps and improving overall efficiency. This advancement, published in Organic Process Research & Development in 2023, has facilitated larger-scale production for further pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate oral bioavailability and rapid metabolism, prompting ongoing structure-activity relationship (SAR) studies to improve its drug-like properties. Researchers are particularly interested in modifying the butyl side chain and methoxyphenyl group to enhance metabolic stability while maintaining target affinity.

In conclusion, 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be crucial in determining its future clinical applications. The compound's unique structural features and promising biological activities make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical communities.